Cas no 2411305-04-7 (2-chloro-N-1-(3-chloro-5-fluorophenyl)-1-hydroxypropan-2-ylacetamide)

• Product Name: 2-chloro-N-1-(3-chloro-5-fluorophenyl)-1-hydroxypropan-2-ylacetamide
• CAS No: 2411305-04-7
• MF: C₁₁H₁₂Cl₂FNO₂
• MW: 280.122884750366
• CID: 5358353
• PubChem ID: 146098485
• Update Time: 2025-06-20

2-chloro-N-1-(3-chloro-5-fluorophenyl)-1-hydroxypropan-2-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N-[1-(3-chloro-5-fluorophenyl)-1-hydroxypropan-2-yl]acetamide
• Z3952175512
• 2-chloro-N-1-(3-chloro-5-fluorophenyl)-1-hydroxypropan-2-ylacetamide

• Inchi： 1S/C11H12Cl2FNO2/c1-6(15-10(16)5-12)11(17)7-2-8(13)4-9(14)3-7/h2-4,6,11,17H,5H2,1H3,(H,15,16)
• InChI Key： FBJSQTNPEVGEOU-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(=C1)C(C(C)NC(CCl)=O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 268
• XLogP3: 2.2
• Topological Polar Surface Area: 49.3

Additional information on 2-chloro-N-1-(3-chloro-5-fluorophenyl)-1-hydroxypropan-2-ylacetamide

Professional Introduction to 2-Chloro-N-1-(3-chloro-5-fluorophenyl)-1-hydroxypropan-2-ylacetamide (CAS No. 2411305-04-7)

2-Chloro-N-1-(3-chloro-5-fluorophenyl)-1-hydroxypropan-2-ylacetamide, a compound with the chemical identifier CAS No. 2411305-04-7, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in drug discovery and development. The structural features of this molecule, particularly the presence of both chloro and fluoro substituents, contribute to its unique chemical properties and reactivity, making it a valuable candidate for further investigation.

The molecular structure of 2-chloro-N-1-(3-chloro-5-fluorophenyl)-1-hydroxypropan-2-ylacetamide consists of a complex arrangement of atoms that includes an acetamide functional group, a hydroxypropanyl side chain, and two chloro substituents attached to a phenyl ring. This configuration not only imparts specific electronic and steric properties but also opens up numerous possibilities for chemical modifications and derivatization. Such structural complexity is often associated with compounds that exhibit potent biological activity, making this molecule an attractive subject for medicinal chemistry research.

In recent years, there has been a growing interest in the development of novel therapeutic agents that target various diseases, including cancer, inflammation, and infectious disorders. The unique chemical profile of 2-chloro-N-1-(3-chloro-5-fluorophenyl)-1-hydroxypropan-2-ylacetamide positions it as a promising candidate for such applications. Current research in this area has demonstrated that compounds with similar structural motifs can interact with biological targets in ways that modulate disease pathways. For instance, studies have shown that chlorinated aromatic compounds can exhibit inhibitory effects on certain enzymes and receptors involved in cancer progression.

The presence of both chloro and fluoro substituents in the molecule is particularly noteworthy. These functional groups are known to enhance the metabolic stability and binding affinity of pharmaceutical compounds. The chloro group can participate in hydrogen bonding interactions with biological targets, while the fluoro group can influence the electronic properties of the molecule, thereby affecting its binding mode. Such features are often exploited in the design of drugs to improve their efficacy and selectivity.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with high accuracy before conducting expensive experimental assays. Molecular modeling studies on 2-chloro-N-1-(3-chloro-5-fluorophenyl)-1-hydroxypropan-2-ylacetamide have revealed potential binding interactions with various protein targets. These predictions have guided experimental efforts aimed at optimizing the compound's pharmacological properties. For example, virtual screening techniques have identified derivatives of this compound that may exhibit enhanced potency against specific disease-related enzymes.

The synthesis of 2-chloro-N-1-(3-chloro-5-fluorophenyl)-1-hydroxypropan-2-ylacetamide presents both challenges and opportunities for synthetic chemists. The complex nature of the molecule requires careful planning to ensure high yields and purity. Modern synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct key structural fragments efficiently. These approaches not only streamline the synthetic process but also allow for greater control over the stereochemistry of the product, which is crucial for biological activity.

The pharmacokinetic properties of a drug are critical determinants of its clinical efficacy. In this context, the metabolic stability and solubility profile of 2-chloro-N-1-(3-chloro-5-fluorophenyl)-1-hydroxypropan-2-ylacetamide are important considerations. Preliminary studies have indicated that this compound exhibits moderate metabolic stability in vitro, suggesting potential for oral administration. Additionally, its solubility characteristics can be tailored through structural modifications to improve bioavailability.

The potential therapeutic applications of 2-chloro-N-1-(3-chloro-5-fluorophenyl)-1-hydroxypropan-2-ylacetamide are broad and span multiple disease areas. In oncology research, compounds with similar structures have shown promise as inhibitors of kinases and other enzymes involved in tumor growth and metastasis. Furthermore, its anti-inflammatory properties have been explored in preclinical models, where it has demonstrated efficacy against inflammatory mediators associated with chronic diseases such as rheumatoid arthritis.

In conclusion, 2-chloro-N-1-(3-chloro-5-fluorophenyl)-1-hydroxypropan-2-ylacetamide (CAS No. 2411305-04-7) represents a significant advancement in pharmaceutical chemistry with considerable potential for therapeutic applications. Its unique structural features, combined with recent advancements in computational biology and synthetic methodology, position it as a valuable asset in drug discovery efforts. Continued research into this compound is expected to yield novel insights into its biological activity and pave the way for new treatments targeting various diseases.